N-[(6-cyclopropylpyrimidin-4-yl)methyl]-4-[(1H-imidazol-1-yl)methyl]benzamide

• IUPAC Name: N-[(6-cyclopropylpyrimidin-4-yl)methyl]-4-(imidazol-1-ylmethyl)benzamide
• InChI: InChI=1S/C19H19N5O/c25-19(21-10-17-9-18(15-5-6-15)23-12-22-17)16-3-1-14(2-4-16)11-24-8-7-20-13-24/h1-4,7-9,12-13,15H,5-6,10-11H2,(H,21,25)
• InChI Key: JADBVOPGYLMRFD-UHFFFAOYSA-N
• Canonical SMILES: C1CC1C2=NC=NC(=C2)CNC(=O)C3=CC=C(C=C3)CN4C=CN=C4
• Molecular Formula: C19H19N5O
• Molecular Weight: 333.4 g/mol
• CAS No.: 2176152-33-1

Description

N-[(6-cyclopropylpyrimidin-4-yl)methyl]-4-[(1H-imidazol-1-yl)methyl]benzamide is a useful research compound. Its molecular formula is C19H19N5O and its molecular weight is 333.395. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Structural Analysis and Synthesis

• Crystal and Molecular Structures : Research led by Richter et al. (2023) explored the crystal and molecular structures of a related compound, methyl 1-[(6-methoxy-5-methylpyrimidin-4-yl)methyl]-1H-benzo[d]imidazole-7-carboxylate. This study is a part of the synthesis process of antitubercular agents, providing insights into the structural aspects of similar compounds (Richter, Goddard, Schönefeld, Imming, & Seidel, 2023).

• Synthesis and Characterization : Yıldırım, Kandemirli, and Demir (2005) conducted experimental and theoretical studies on the functionalization reactions of related benzimidazole derivatives. Their work contributes to understanding the synthesis and characterization of such compounds, which is crucial for developing new therapeutic agents (Yıldırım, Kandemirli, & Demir, 2005).

Potential Therapeutic Applications

• Antimicrobial and Antitumor Activities : Chen et al. (2014) synthesized and evaluated novel pyrimidine-benzimidazol combinations for their cytotoxic activities against human cancer cell lines and inhibitory activities against type culture strains. This indicates the potential of these compounds in developing new therapeutic agents for cancer and infectious diseases (Chen et al., 2014).

• Anticancer Compounds : El‐All et al. (2015) synthesized a series of anticancer compounds, including benzimidazole derivatives, showing marked results in inhibiting Aurora A kinase and KSP, indicating their potential as antitumor agents (El‐All et al., 2015).

• Cardiac Electrophysiological Activity : Morgan et al. (1990) described the synthesis and cardiac electrophysiological activity of N-substituted imidazolylbenzamides, suggesting their potential as class III electrophysiological agents. This highlights the relevance of such compounds in cardiovascular therapeutics (Morgan et al., 1990).